Cas no 380487-65-0 (alpha-Epoxydihydroartemisinic acid)

• Product Name: alpha-Epoxydihydroartemisinic acid
• CAS No: 380487-65-0
• MF: C₁₅H₂₄O₃
• MW: 252.34900
• CID: 837759
• PubChem ID: 21600809
• Update Time: 2024-11-01

alpha-Epoxydihydroartemisinic acid Chemical and Physical Properties

Names and Identifiers

• alpha-Epoxydihydroartemisinic acid
• α-Epoxydihydroartemisinic acid
• (2R)-2-[(1aR,3aS,4R,7R,7aS,7bS)-1a,4-Dimethyldecahydronaphtho[1,2 -b]oxiren-7-yl]propanoic acid
• α-Epoxy-dihydroartemisinic acid
• [ "α-Epoxy-dihydroartemisinic acid" ]
• FS-9848
• (2R)-2-[(1aR,3aS,4R,7R,7aS,7bS)-1a,4-dimethyl-3,3a,4,5,6,7,7a,7b-octahydro-2H-naphtho[1,2-b]oxiren-7-yl]propanoic acid
• 380487-65-0
• (R,1aR,3aS,4R,7R,7aS,7bS)-Decahydro-,1a,4-trimethylnaphth[1,2-b]oxirene-7-acetic acid
• AKOS032961702
• -Epoxydihydroartemisinic acid

• Inchi： InChI=1S/C15H24O3/c1-8-4-5-11(9(2)14(16)17)12-10(8)6-7-15(3)13(12)18-15/h8-13H,4-7H2,1-3H3,(H,16,17)/t8-,9-,10+,11+,12+,13+,15-/m1/s1
• InChI Key： FRUVDMZCZGVCDC-KRIXLRNNSA-N
• SMILES： CC1CCC(C2C1CCC3(C2O3)C)C(C)C(=O)O

Computed Properties

• Exact Mass: 252.17300
• Monoisotopic Mass: 252.173
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8A^2
• XLogP3: 3.341

Experimental Properties

• Color/Form: Powder
• Density: 1.1±0.1 g/cm3
• Boiling Point: 377.1±15.0 °C at 760 mmHg
• Flash Point: 135.9±13.9 °C
• PSA: 49.83000
• LogP: 2.93690
• Vapor Pressure: 0.0±1.8 mmHg at 25°C

alpha-Epoxydihydroartemisinic acid Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids
• Sesquiterpenoids